

enalapril clinical outcomes heart failure survival

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Enalapril

CAS No.: 75847-73-3

Cat. No.: S527098

Get Quote

Enalapril's Impact on Heart Failure Survival

Clinical trials consistently show that adding **enalapril** to conventional therapy reduces mortality in CHF patients. The following table summarizes the core findings from two pivotal studies:

Trial Name	Patient Population	Mortality in Control Group	Mortality in Enalapril Group	Risk Reduction	Statistical Significance (P-value)
SOLVD Treatment Trial [1]	CHF and LVEF ≤ 0.35 (NYHA II-III)	510/1284 (39.7%)	452/1285 (35.2%)	16%	0.0036
CONSENSUS [2]	Severe CHF (NYHA Class IV)	44% at 6 months	26% at 6 months	40%	0.002

The **SOLVD Treatment Trial** also demonstrated a **26% risk reduction** in the combined endpoint of death or hospitalization for worsening heart failure [1]. The **CONSENSUS** follow-up study further suggested that this mortality benefit is linked to **enalapril's** ability to counteract neuroendocrine activation, a key driver of heart failure progression [3].

How Enalapril Compares to Other ACE Inhibitors


A 2016 network meta-analysis compared the efficacy and safety of various ACE inhibitors for heart failure, with the following findings [4]:

ACE Inhibitor	Ranking Summary (from Network Meta-Analysis)
Enalapril	Considered a top option for improving ejection fraction and stroke volume ; most effective at reducing systolic blood pressure ; but associated with a higher incidence of cough and renal function deterioration.
Ramipril	Associated with the lowest incidence of all-cause mortality .
Trandolapril	Ranked first in reducing both systolic and diastolic blood pressure .
Lisinopril	Least effective for blood pressure reduction and associated with the highest all-cause mortality.
Captopril	Also associated with a higher incidence of cough.

Other direct comparison studies found that **ramipril** was as effective as **enalapril** in reducing blood pressure in hypertensive patients, though it produced greater ACE inhibition in the circulation [5]. Another study showed that **delapril** provided similar improvements in exercise capacity and cardiac function as **enalapril** in CHF patients [6].

Enalapril's Mechanism of Action

Enalapril is an angiotensin-converting enzyme (ACE) inhibitor. Its active metabolite, **enalaprilat**, blocks the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor [7]. This leads to **vasodilation and reduced aldosterone secretion**, decreasing the heart's afterload and preload. Ultimately, this improves hemodynamics and counteracts the maladaptive cardiac remodeling seen in heart failure [7] [3]. The following diagram illustrates this pathway and drug effect.



[Click to download full resolution via product page](#)

Key Clinical Trial Methodologies

The robust evidence for **enalapril** stems from large, well-designed randomized controlled trials (RCTs).

- **SOLVD Treatment Trial (1991) [1]:**
 - **Design:** Multicenter, double-blind, placebo-controlled RCT.
 - **Patients:** 2,569 patients with chronic CHF and LVEF ≤ 0.35 .
 - **Intervention:** **Enalapril** (2.5-20 mg/day) vs. placebo, added to conventional therapy.
 - **Primary Endpoint:** All-cause mortality.
 - **Follow-up:** Average of 41.4 months.
- **CONSENSUS (1987) [2]:**
 - **Design:** Double-blind, placebo-controlled RCT.
 - **Patients:** 253 patients with severe (NYHA Class IV) CHF.

- **Intervention: Enalapril** (2.5-40 mg/day) vs. placebo, alongside conventional treatment.
- **Primary Endpoint:** Crude mortality at 6 months.
- **Follow-up:** Average of 188 days (ranged up to 20 months).

Interpretation for Professionals

For researchers and clinicians, the data supports several key conclusions:

- **Proven Survival Benefit: Enalapril** is one of the foundational ACE inhibitors with **level A evidence** from major outcomes trials (SOLVD, CONSENSUS) demonstrating reduced mortality in CHF, especially with reduced LVEF [1] [2].
- **Comparative Effectiveness:** While **enalapril** is highly effective, the choice of ACE inhibitor may involve trade-offs. **Ramipril** may be considered for a potentially superior mortality profile, while **enalapril** is very effective for hemodynamic improvement [4].
- **Safety Profile:** The class-effect adverse reactions like cough and renal function changes are present with **enalapril** and should be monitored [7] [4].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Effect of enalapril on survival in patients with reduced left ventricular... [pubmed.ncbi.nlm.nih.gov]
2. Effects of enalapril on mortality in severe congestive heart ... [pubmed.ncbi.nlm.nih.gov]
3. Effects of enalapril and neuroendocrine activation on ... [pubmed.ncbi.nlm.nih.gov]
4. Comparison of the Efficacy and Safety of Different ACE ... [pmc.ncbi.nlm.nih.gov]
5. Comparison of ramipril and enalapril in patients with ... [pubmed.ncbi.nlm.nih.gov]
6. Safety and efficacy study of delapril versus enalapril in ... [pubmed.ncbi.nlm.nih.gov]
7. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [enalapril clinical outcomes heart failure survival]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b527098#enalapril-clinical-outcomes-heart-failure-survival>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com